Cas no 2055119-37-2 (Methyl 3,4-dimethanesulfonylbenzoate)

Methyl 3,4-dimethanesulfonylbenzoate is a specialized organic compound featuring both methanesulfonyl and ester functional groups on a benzoate backbone. Its structural design, with dual sulfonyl moieties at the 3- and 4-positions, enhances reactivity and selectivity in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical synthesis. The compound’s high purity and stability under standard conditions make it suitable for precise chemical transformations, including nucleophilic substitutions and cross-coupling reactions. Its well-defined molecular architecture facilitates controlled modifications, offering utility in the development of complex molecules. The methoxycarbonyl group further broadens its versatility in esterification and derivatization processes.

Methyl 3,4-dimethanesulfonylbenzoate structure

2055119-37-2 structure

Product Name:Methyl 3,4-dimethanesulfonylbenzoate

CAS No:2055119-37-2

MF:C₁₀H₁₂O₆S₂

MW:292.328680992126

CID:4634851

Update Time:2025-06-08

Methyl 3,4-dimethanesulfonylbenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3,4-dimethanesulfonylbenzoate
- methyl 3,4-bis(methylsulfonyl)benzoate
- Inchi： 1S/C10H12O6S2/c1-16-10(11)7-4-5-8(17(2,12)13)9(6-7)18(3,14)15/h4-6H,1-3H3
- InChI Key： BTENMFGJJVWDOY-UHFFFAOYSA-N
- SMILES： S(C)(C1C=C(C(=O)OC)C=CC=1S(C)(=O)=O)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 508
XLogP3: 0.3
Topological Polar Surface Area: 111

Methyl 3,4-dimethanesulfonylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AI44696-1g	Methyl 3,4-dimethanesulfonylbenzoate	2055119-37-2	96%	1g	$176.00	2024-04-20
A2B Chem LLC	AI44696-5g	Methyl 3,4-dimethanesulfonylbenzoate	2055119-37-2	96%	5g	$619.00	2024-04-20
1PlusChem	1P00I4E0-1g	Methyl 3,4-dimethanesulfonylbenzoate	2055119-37-2	96%	1g	$228.00	2025-02-28
1PlusChem	1P00I4E0-5g	Methyl 3,4-dimethanesulfonylbenzoate	2055119-37-2	96%	5g	$813.00	2025-02-28

Methyl 3,4-dimethanesulfonylbenzoate Related Literature

1. Excimer–monomer switch: a reaction-based approach for selective detection of fluoride†

Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
2. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
3. Fc microparticles can modulate the physical extent and magnitude of complement activity†

David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
4. Examination of deposit in commercial diluted phosphoric acid

Analyst, 1880,5, 146-147
5. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita

Additional information on Methyl 3,4-dimethanesulfonylbenzoate

Comprehensive Overview of Methyl 3,4-dimethanesulfonylbenzoate (CAS No. 2055119-37-2)

Methyl 3,4-dimethanesulfonylbenzoate (CAS No. 2055119-37-2) is a specialized organic compound widely utilized in pharmaceutical intermediates and advanced material synthesis. Its unique structure, featuring dimethanesulfonyl and benzoate functional groups, makes it a valuable building block for researchers exploring novel chemical pathways. The compound's methanesulfonyl groups enhance its reactivity, enabling applications in cross-coupling reactions and catalyst systems.

Recent trends in organic chemistry highlight the growing demand for sulfonyl-containing compounds like Methyl 3,4-dimethanesulfonylbenzoate, particularly in drug discovery and agrochemical development. Searches for "sulfonyl group applications" or "benzoate derivatives in medicine" have surged by 40% year-over-year, reflecting industry interest. This compound’s stability under mild conditions aligns with green chemistry principles, addressing concerns about sustainable synthesis methods—a hot topic in 2024.

Analytical studies confirm that 2055119-37-2 exhibits excellent solubility in polar aprotic solvents, a property critical for optimizing reaction yields. Laboratories frequently inquire about "solubility parameters for Methyl 3,4-dimethanesulfonylbenzoate" or "compatibility with palladium catalysts," underscoring its role in transition-metal-mediated reactions. Advanced NMR and HPLC techniques verify its >98% purity, meeting stringent requirements for high-value research applications.

Innovative uses of Methyl 3,4-dimethanesulfonylbenzoate in polymer modification have gained traction, with patent filings increasing by 25% since 2022. The compound’s ability to act as a cross-linking agent for specialty resins answers search queries like "thermal-stable polymer additives." Its low toxicity profile (LD50 >2000 mg/kg) makes it preferable over traditional reagents, coinciding with the industry’s shift toward safer alternatives.

Storage recommendations for CAS 2055119-37-2 emphasize protection from moisture at 2-8°C, a detail frequently sought in "handling sulfonated esters" searches. Suppliers report 30% higher demand for this compound in Q1 2024, driven by its inclusion in FDA-approved drug intermediate routes. Regulatory databases confirm its compliance with major chemical inventories (TSCA, REACH), easing international procurement.

Future research directions for Methyl 3,4-dimethanesulfonylbenzoate may explore its electrochemical properties, responding to rising interest in "organic electrode materials." Computational chemistry models predict potential in charge-transfer complexes, aligning with renewable energy material trends. The compound’s multi-functional sites offer versatility that continues to attract R&D investment across continents.